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Compound of Interest

D-Glucosamine Oxime
Compound Name: _
Hydrochloride

cat. No.: B15598920

Researchers, scientists, and drug development professionals must prioritize safety and
regulatory compliance when disposing of chemical waste. This guide provides essential
information on the proper handling and disposal of D-Glucosamine Oxime Hydrochloride,
emphasizing safety protocols and operational planning.

Important Note: A specific Safety Data Sheet (SDS) for D-Glucosamine Oxime Hydrochloride
was not found in publicly available databases. The information provided here is based on the
general chemical properties of oximes and related compounds. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department for specific disposal
instructions tailored to your location and facilities. Do not substitute disposal procedures for D-
Glucosamine Hydrochloride for D-Glucosamine Oxime Hydrochloride, as the presence of the
oxime functional group can alter the chemical's reactivity and hazardous properties.

Immediate Safety and Handling Precautions

Before handling D-Glucosamine Oxime Hydrochloride, ensure you are wearing the
appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment:
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PPE Category Specific Recommendations

Eye/Face Protection Wear chemical safety goggles or a face shield.

_ . Wear a lab coat and chemically resistant gloves
Skin Protection o
(e.g., nitrile).

Use a dust mask or work in a well-ventilated
Respiratory Protection area, such as a fume hood, to avoid inhaling
dust.

In the event of accidental exposure, follow these first-aid measures immediately:

 After inhalation: Move the individual to fresh air. If breathing is difficult, seek medical

attention.
 After skin contact: Wash the affected area thoroughly with soap and water.

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

 After ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.

Step-by-Step Disposal Procedure

The disposal of D-Glucosamine Oxime Hydrochloride should be treated as hazardous
chemical waste. Follow these general steps in consultation with your EHS department:

o Waste Identification and Classification:

o Label the waste container clearly as "Hazardous Waste: D-Glucosamine Oxime
Hydrochloride".

o Include the chemical formula (CeH14N20s-HCI) and any known hazard information.

o Do not mix with other chemical waste unless specifically instructed to do so by your EHS
department.
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o Containerization:

o Use a compatible, leak-proof container with a secure lid.

o Ensure the container is properly labeled with the contents and associated hazards.
e Storage:

o Store the waste container in a designated satellite accumulation area.

o Keep the container closed except when adding waste.

o Store away from incompatible materials, particularly strong acids and oxidizing agents, as
oximes can undergo exothermic reactions.[1]

» Arrange for Pickup and Disposal:
o Contact your institution's EHS department to schedule a hazardous waste pickup.

o Provide them with all necessary information about the waste, including the chemical name
and quantity.

Experimental Protocols Cited

This guidance is based on standard laboratory safety protocols and information on the
chemical class of oximes. No specific experimental protocols for the disposal of D-
Glucosamine Oxime Hydrochloride were found. The general principles of handling
hazardous chemical waste are derived from regulatory guidelines such as those from the
Occupational Safety and Health Administration (OSHA) and the Environmental Protection
Agency (EPA).

Visualizing the Disposal Workflow

The following diagram illustrates a general workflow for the proper disposal of laboratory
chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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